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Introduction
Cartap, a nereistoxin analogue insecticide, has been utilized in agriculture for the control of

various chewing and sucking insect pests. Its role within Integrated Pest Management (IPM)

systems is of particular interest due to its specific mode of action and reported selectivity

towards certain beneficial organisms. These notes provide a comprehensive overview of

Cartap's application in IPM, detailing its efficacy, impact on non-target organisms, and

protocols for its evaluation.

Mode of Action
Cartap hydrochloride acts as a systemic insecticide with both contact and stomach action.[1][2]

[3] It is an analogue of the natural toxin nereistoxin.[2] The primary mode of action is the

blockage of nicotinic acetylcholine receptors (nAChRs) in the central nervous system of

insects.[2][3] This blockage prevents cholinergic transmission, leading to paralysis and

subsequent death of the target pest.[2] Insects exposed to Cartap cease feeding and ultimately

die of starvation.[1] This distinct mechanism of action makes it a valuable tool for insecticide

resistance management (IRM) programs, as it can be effective against pests that have

developed resistance to other insecticide classes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 15 Tech Support

https://www.benchchem.com/product/b107815?utm_src=pdf-interest
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.rayfull.com/prodetail.html?id=235
https://www.agripesticide.com/news/Cartap-Hydrochloride--Broad-spectrum-systemic-insecticide.html
https://www.scimplify.com/cartap-hydrochloride-50-sp
https://www.agripesticide.com/news/Cartap-Hydrochloride--Broad-spectrum-systemic-insecticide.html
https://www.agripesticide.com/news/Cartap-Hydrochloride--Broad-spectrum-systemic-insecticide.html
https://www.scimplify.com/cartap-hydrochloride-50-sp
https://www.agripesticide.com/news/Cartap-Hydrochloride--Broad-spectrum-systemic-insecticide.html
https://www.benchchem.com/product/b107815?utm_src=pdf-body
https://www.rayfull.com/prodetail.html?id=235
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft

Presynaptic Neuron

Acetylcholine (ACh)

Releases

Postsynaptic Neuron

Nicotinic Acetylcholine
Receptor (nAChR)

Binds to

Activates
(Nerve Impulse)

Cartap

Blocks

Mode of Action of Cartap at the Synaptic Cleft.

Click to download full resolution via product page

Caption: Mode of Action of Cartap at the Synaptic Cleft.

Efficacy Against Target Pests
Cartap has demonstrated efficacy against a range of agricultural pests, particularly in rice

cultivation.
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Target Pests
Key target pests for Cartap include:

Rice Yellow Stem Borer (Scirpophaga incertulas):[4][5][6][7]

Rice Leaf Folder (Cnaphalocrocis medinalis):[4][8][9]

Diamondback Moth (Plutella xylostella) on cabbage and other vegetables.[1][2]

Other pests of rice, vegetables, and various other crops.[1][2]

Quantitative Efficacy Data
The following tables summarize field trial data for Cartap's effectiveness against major rice

pests.

Table 1: Efficacy of Cartap Hydrochloride against Rice Yellow Stem Borer (Scirpophaga

incertulas)
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Treatment
(Active
Ingredient)

Application
Rate

%
Reduction
in Dead
Hearts (DH)

%
Reduction
in White
Ears (WE)

Grain Yield
(q/ha)

Reference

Cartap

hydrochloride
1 kg a.i./ha 35.6 28.4

Increased

compared to

check

[4]

Cartap

hydrochloride

50% SC

-

Lower than

Cartap +

Fipronil

Lower than

Cartap +

Fipronil

38.40 [6]

Cartap

hydrochloride

+ Fipronil

4% + 0.5%

CG

3.36% DH

(infestation)

2.68% WE

(infestation)
50.70 [6]

Cartap

hydrochloride

75 SG

375 g a.i./ha
Most effective

treatment
- - [5]

Cartap

hydrochloride

50 SP

2 g/L

Least

effective

treatment

Least

effective

treatment

46.05 [7]

Table 2: Efficacy of Cartap Hydrochloride against Rice Leaf Folder (Cnaphalocrocis medinalis)
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Treatment
(Active
Ingredient)

Application
Rate

% Reduction
in Leaf
Damage

% Leaf
Damage

Reference

Cartap

hydrochloride
1 kg a.i./ha 47.7 - [4]

Cartap

hydrochloride 4G
750 g a.i./ha - 5.44 [9]

Controlled

Release Cartap
375 g a.i./ha - 3.33 [9]

Cartap

hydrochloride 50

WP

2 g/L -
3.57 (least

incidence)
[8]

Table 3: LC50 Values of Cartap Hydrochloride against Rice Leaf Folder (Cnaphalocrocis

medinalis)

Population LC50 (mg/L) Reference

Palakkad 633.87 [10]

Kuttanad 583.42 [10]

Onattukara 60.47 [10]

Thrissur 393.87 [10]

Impact on Non-Target Organisms
A critical component of IPM is the conservation of natural enemies. The impact of Cartap on

these beneficial organisms can vary.

Effects on Beneficial Arthropods
Studies have shown mixed results regarding the safety of Cartap to beneficial arthropods in

rice ecosystems.
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Table 4: Impact of Cartap Hydrochloride on Natural Enemies in Rice Fields

Natural Enemy Observation Reference

Spiders (Tetragnatha sp.)
Supported higher populations

compared to carbofuran.
[4]

Spiders Toxic to spider populations. [11]

Spiders
Less toxic than dichlorvos and

profenofos + cypermethrin.
[12]

Damselflies (Agriocnemis sp.) On par with untreated plots. [4]

Green Mirid Bugs (Cyrtorhinus

lividipennis)
On par with untreated plots. [4]

Larval Parasitoids

(Stenobracon sp.)
On par with untreated plots. [4]

Predatory Coccinellids

High abundance in farmers'

practice module (less

insecticide use).

[13]

It is evident that the impact of Cartap on natural enemies can be species-specific and may be

influenced by the application method and rate. Some studies suggest Cartap can be relatively

safe for certain predators, while others indicate toxicity.[4][11] This underscores the need for

careful monitoring of natural enemy populations when incorporating Cartap into an IPM

program.

Ecotoxicology
Cartap has been reported to be moderately toxic to bees and toxic to fish.[8] This is a

significant consideration for its use in rice paddies, which are aquatic ecosystems.

Resistance Management
The development of insecticide resistance is a major challenge in pest management.

Resistance to Cartap has been observed in some pest populations.[10][14]
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Mechanisms of Resistance
Studies on Cnaphalocrocis medinalis and other pests suggest that metabolic resistance is a

key mechanism. This can involve enhanced activity of detoxification enzymes such as:

Cytochrome P450 monooxygenases

Esterases

Glutathione-S-transferases[10]

To mitigate the development of resistance, it is crucial to rotate Cartap with insecticides that

have different modes of action.

Experimental Protocols
The following are generalized protocols for evaluating the efficacy and non-target effects of

Cartap.

Efficacy Bioassay (Leaf-Dip Method for Leaf Folder)
This protocol is adapted for determining the LC50 of Cartap against Cnaphalocrocis medinalis.

Objective: To determine the concentration of Cartap that is lethal to 50% of a test population of

rice leaf folder larvae.

Materials:

Technical grade Cartap hydrochloride

Acetone (solvent)

Distilled water with a non-ionic surfactant

Rice seedlings

Petri dishes

Second or third instar larvae of C. medinalis
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Camel hairbrush

Incubator or growth chamber

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Cartap in acetone.

Serial Dilutions: Prepare a series of dilutions from the stock solution using distilled water

containing a surfactant. A typical range might include 5-7 concentrations that are expected to

result in mortalities between 10% and 90%. A control with only water and surfactant should

also be prepared.

Leaf Treatment: Dip rice leaves into each insecticide dilution for 10-20 seconds with gentle

agitation. Allow the leaves to air dry.

Exposure: Place one treated leaf into each Petri dish. Introduce 10-20 larvae into each dish

using a fine camel hairbrush.

Incubation: Maintain the Petri dishes in an incubator at a controlled temperature and

humidity (e.g., 25 ± 2°C, 70 ± 5% RH) with a set photoperiod.

Mortality Assessment: Record larval mortality at 24, 48, and 72 hours after exposure. Larvae

that are unable to move when prodded with a brush are considered dead.

Data Analysis: Correct the mortality data for control mortality using Abbott's formula. Subject

the corrected mortality data to probit analysis to determine the LC50 value and its 95%

confidence limits.
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Caption: Workflow for a Leaf-Dip Bioassay.
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Field Trial Protocol for Efficacy Evaluation in Rice
Objective: To evaluate the field efficacy of Cartap against rice stem borer and leaf folder and its

impact on natural enemies.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with at least three replications.

Plot Size: A suitable plot size, for example, 5 x 4 meters, with buffer zones between plots to

prevent spray drift.

Treatments:

Cartap formulation at the recommended application rate.

A standard check insecticide.

An untreated control.

Procedure:

Crop Husbandry: Follow standard agronomic practices for rice cultivation.

Pre-treatment Assessment: Before insecticide application, record the baseline population of

pests and natural enemies. For stem borer, this could be the number of egg masses or early

larval damage. For natural enemies, use visual counting or a sweep net.

Insecticide Application: Apply the treatments at the appropriate pest infestation level

(Economic Threshold Level - ETL). Use a knapsack sprayer calibrated to deliver a uniform

spray volume.

Post-treatment Assessment:

Pest Efficacy: At regular intervals (e.g., 3, 7, and 14 days after treatment), assess pest

damage. For stem borer, count the number of dead hearts (at the vegetative stage) or

white ears (at the reproductive stage) from a random sample of hills in each plot. For leaf

folder, count the number of damaged leaves.
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Natural Enemy Population: At the same intervals, monitor the population of key natural

enemies (e.g., spiders, mirid bugs) through visual counts per hill or sweep net catches.

Yield Data: At harvest, record the grain yield from a designated net plot area for each

treatment.

Data Analysis: Analyze the data on pest incidence, natural enemy populations, and yield

using Analysis of Variance (ANOVA) appropriate for an RCBD.
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Caption: Workflow for a Field Trial.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/product/b107815?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion and IPM Recommendations
Cartap can be a useful component of an IPM program for rice and other crops, particularly for

managing pests like stem borers and leaf folders. Its unique mode of action is beneficial for

resistance management. However, its application requires careful consideration of its potential

impact on non-target organisms, especially beneficial arthropods and aquatic life.

Key recommendations for integrating Cartap into an IPM system:

Monitoring: Base applications on regular pest scouting and established economic threshold

levels (ETLs).

Selectivity: Be mindful of the potential for negative impacts on certain natural enemies.

Monitor populations of beneficials and consider the use of more selective insecticides if key

predator or parasitoid populations are being adversely affected.

Rotation: To delay the development of resistance, rotate Cartap with insecticides from

different IRAC mode of action groups.

Environmental Protection: Avoid runoff into aquatic systems to minimize harm to fish and

other aquatic organisms. Follow all label instructions regarding application and safety.

Further Research: Continued research is needed to better understand the sublethal effects

of Cartap on a wider range of non-target organisms and to develop more precise application

techniques that maximize efficacy while minimizing environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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